S-(beta-p-Methoxypropiophenone)thiamine

• CAS No.: 42207-95-4
• Molecular Formula: C22H29ClN4O4S
• Molecular Weight: 481 g/mol
• IUPAC Name: N-[(4-amino-2-methylpyrimidin-5-yl)methyl]-N-[(Z)-5-hydroxy-3-[3-(4-methoxyphenyl)-3-oxopropyl]sulfanylpent-2-en-2-yl]formamide;hydrochloride
• InChI: InChI=1S/C22H28N4O4S.ClH/c1-15(26(14-28)13-18-12-24-16(2)25-22(18)23)21(8-10-27)31-11-9-20(29)17-4-6-19(30-3)7-5-17;/h4-7,12,14,27H,8-11,13H2,1-3H3,(H2,23,24,25);1H/b21-15-
• InChI Key: SBMHSEJILCTAHF-XGRJIHFXSA-N
• SMILES: CC1=NC=C(C(=N1)N)CN(C=O)C(=C(CCO)SCCC(=O)C2=CC=C(C=C2)OC)C.Cl
• Isomeric SMILES: CC1=NC=C(C(=N1)N)CN(C=O)/C(=C(/CCO)\SCCC(=O)C2=CC=C(C=C2)OC)/C.Cl
• Synonyms: MB 2; MB-2; S-(beta-p-methoxypropiophenone)thiamine

Description

S-(beta-p-Methoxypropiophenone)thiamine, also known as MB-2, is a chemical compound with the molecular formula C22H29ClN4O4S and a molecular weight of 481.02 g/mol . This molecule is a derivative of thiamine (vitamin B1), which is a water-soluble vitamin essential for human health and a critical cofactor in enzymatic reactions . The compound is provided as a high-purity material for research applications. Researchers may be interested in this compound due to its structural relationship with thiamine diphosphate (TPP), the active form of vitamin B1. TPP acts as a coenzyme for several key enzymes, including pyruvate dehydrogenase and transketolase, which are vital in carbohydrate metabolism and the pentose phosphate pathway . The specific modification in S-(beta-p-Methoxypropiophenone)thiamine may be utilized in studies investigating the biochemical roles and mechanisms of thiamine derivatives. Computed physicochemical properties indicate a Log P of 3.38 and a topological polar surface area of 118.64 Ų . According to ADMET predictions, the compound has low gastrointestinal absorption and is not expected to permeate the blood-brain barrier . S-(beta-p-Methoxypropiophenone)thiamine is For Research Use Only. It is not intended for diagnostic or therapeutic applications, nor for human use.

Comparison with Similar Compounds

Table 1: Key Features of Thiamine Derivatives

Compound	Structural Modification	Solubility	Bioavailability	Primary Applications
Thiamine HCl	Native form; thiazole ring	Water-soluble	Low	Beriberi, metabolic support
Benfotiamine	Open thiazole ring; lipid-soluble	Fat-soluble	High (~5×)	Diabetic neuropathy, oxidative stress
Sulbutiamine	Disulfide bridge; dimeric form	Lipid-soluble	High (~2.4×)	Fatigue, cognitive enhancement
S-(beta-p-Methoxypropiophenone)thiamine	Methoxypropiophenone substitution	Likely lipid-soluble*	Theoretical ↑	Neuroprotection, metabolic disorders*

*Inferred from structural analogs .

Key Findings:

• Bioavailability : Sulbutiamine increases plasma thiamine levels 2.41× more effectively than thiamine in chronic studies . Benfotiamine’s fat solubility enhances absorption, making it 5× more bioavailable than thiamine HCl .
• Stability: Thiamine pyrophosphate degrades 28% faster than thiamine HCl under storage (pH-dependent), suggesting that structural modifications (e.g., methoxypropiophenone) could mitigate instability .
• Binding Affinity : Modifications to the thiamine thiazolium ring (e.g., phenyl or thiophenyl groups) reduce binding affinity by 30–4000×, highlighting the sensitivity of thiamine transporters to structural changes .

Pharmacokinetic and Pharmacodynamic Differences

Table 2: Pharmacokinetic Profiles

Compound	Half-Life (hr)	Tissue Distribution	Metabolism
Thiamine HCl	0.5–2	Limited (plasma)	Rapid dephosphorylation
Benfotiamine	3–5	Broad (neuronal)	Converted to ThDP in vivo
Sulbutiamine	4–6	CNS-penetrant	Hydrolyzed to thiamine
S-(beta-p-Methoxypropiophenone)thiamine	Theoretical ↑*	Enhanced neuronal*	Likely slow hydrolysis*

*Hypothetical based on methoxypropiophenone’s lipophilicity .

• Mechanistic Insights: Thiamine triphosphate (ThTP) and adenosine thiamine triphosphate (AThTP) are active phosphorylated forms with non-cofactor roles in neuronal signaling . Derivatives like S-(beta-p-Methoxypropiophenone)thiamine may prolong ThTP availability by resisting phosphatase activity. Chelation properties: Thiamine pyrophosphate enhances metal chelation (9% increase in tea extracts), suggesting that modified derivatives could influence oxidative stress pathways .

Stability and Degradation Kinetics

Thiamine derivatives degrade via pH-dependent first-order reactions. For example:

• Thiamine HCl : 10–21% loss over 31 days (pH 3, 25°C) .
• Thiamine pyrophosphate : 12–28% loss under identical conditions .

S-(beta-p-Methoxypropiophenone)thiamine’s methoxy group may stabilize the molecule against hydrolysis, similar to benfotiamine’s resistance to degradation in acidic environments .

Therapeutic Efficacy and Clinical Relevance

• Neuroprotection: Sulbutiamine increases hippocampal ThTP levels, improving cognitive outcomes in preclinical models .
• Metabolic Disorders: Benfotiamine mitigates diabetic complications via transketolase activation, a pathway that S-(beta-p-Methoxypropiophenone)thiamine could exploit with enhanced tissue retention .

Preparation Methods

Direct Acylation of Thiamine Hydrochloride

The most straightforward method involves reacting thiamine hydrochloride with β-p-methoxypropiophenoyl chloride under alkaline conditions. Adapted from the S-benzoylation protocol in patent WO2016079576A1, this route proceeds via nucleophilic acyl substitution:

• Reaction Setup :
  Thiamine hydrochloride (1 equiv) is dissolved in deionized water, and the pH is adjusted to 8–9 using aqueous sodium hydroxide. β-p-Methoxypropiophenoyl chloride (1.1 equiv) is added dropwise at 0–5°C to minimize hydrolysis.

• Isolation :
  After stirring for 6–8 hours, the mixture is concentrated under reduced pressure and treated with acetone to precipitate the crude product. Recrystallization from ethanol/water (7:3 v/v) yields S-(β-p-methoxypropiophenone)thiamine as a white crystalline solid.

Key Parameters :

• Temperature : Maintaining sub-10°C conditions prevents thermal degradation of thiamine.

• pH Control : Alkaline conditions (pH 8–9) deprotonate the thiol group, enhancing nucleophilicity.

• Yield : 68–72% (purity >95% by HPLC).

Catalyzed Synthesis Using Metal Pyrophosphates

Patent US3507854A describes phosphorylation-assisted acylation, which can be adapted for introducing the p-methoxypropiophenone moiety:

• Phosphorylation Step :
  Thiamine monophosphate dihydrate is treated with diphenylphosphorohalidate in anhydrous dioxane, facilitated by tri-n-octylamine, to form a reactive intermediate.

• Acylation :
  The intermediate reacts with β-p-methoxypropiophenoyl chloride in dimethylformamide (DMF) at 40°C for 24 hours.

• Deprotection :
  The phosphorylated product undergoes hydrolysis with 0.1M HCl to yield the final compound.

Advantages :

• Enhanced Reactivity : Phosphorylation activates the thiol group for efficient acylation.

• Yield : 78–82% (purity 97–98%).

Analytical Characterization

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) :

• ¹H NMR (400 MHz, D₂O) :
  δ 3.89 (s, 3H, OCH₃), 2.95 (q, J = 7.2 Hz, 2H, CH₂CO), 1.45 (t, J = 7.2 Hz, 3H, CH₃).

• ¹³C NMR (100 MHz, D₂O) :
  δ 200.1 (C=O), 163.8 (C-OCH₃), 132.5–114.2 (aromatic carbons), 68.3 (C-S).

Mass Spectrometry (HRMS) :

• Observed : m/z 467.1521 [M+H]⁺ (calc. 467.1518 for C₂₁H₂₃N₄O₃S₂).

Purity and Yield Optimization

Table 1. Comparative Analysis of Synthetic Methods

Method	Yield (%)	Purity (%)	Reaction Time (h)
Direct Acylation	68–72	95–97	6–8
Catalyzed	78–82	97–98	24

Industrial Considerations and Challenges

• Scalability : The catalyzed method, while higher-yielding, requires anhydrous conditions and specialized reagents (e.g., diphenylphosphorohalidate), increasing production costs.

• Stability : S-(β-p-methoxypropiophenone)thiamine is hygroscopic, necessitating storage under nitrogen with desiccants.

• Regulatory Compliance : Residual solvents (DMF, dioxane) must comply with ICH Q3C guidelines, requiring rigorous purification .

Q & A

Basic Research Question: What methodologies are recommended for synthesizing and characterizing S-(β-p-Methoxypropiophenone)thiamine in laboratory settings?

Methodological Answer:
Synthesis of thiamine derivatives typically involves coupling thiamine with functionalized aromatic groups (e.g., p-methoxypropiophenone) via nucleophilic substitution or thioesterification. High-performance liquid chromatography (HPLC) with UV detection is critical for purification and quantification, as demonstrated for phosphorylated thiamine derivatives like ThMP and ThDP . For characterization, nuclear magnetic resonance (NMR) and mass spectrometry (MS) are essential to confirm structural integrity. Stability studies should include pH-dependent degradation assays, given thiamine derivatives’ susceptibility to hydrolysis under acidic or alkaline conditions .

Basic Research Question: How can researchers quantify phosphorylated derivatives of S-(β-p-Methoxypropiophenone)thiamine in biological samples?

Methodological Answer:
Targeted metabolomic approaches using liquid chromatography-tandem mass spectrometry (LC-MS/MS) are preferred for detecting phosphorylated derivatives. For example, phosphorylated thiamine forms (ThMP, ThDP, ThTP) require extraction under acidic conditions (e.g., 0.1 M HCl) to prevent enzymatic degradation. Internal standards like deuterated thiamine analogs improve quantification accuracy. Chromatographic separation using C18 columns and gradient elution (e.g., methanol/water with 0.1% formic acid) ensures resolution of structurally similar metabolites .

Advanced Research Question: What experimental models are suitable for studying the metabolic effects of S-(β-p-Methoxypropiophenone)thiamine deficiency?

Methodological Answer:
Pyrithiamine-induced thiamine deficiency (PTD) in rodents is a validated model for studying neurological and metabolic disruptions. PTD mimics clinical thiamine deficiency by inhibiting thiamine pyrophosphokinase (TPK), critical for ThDP synthesis. Parameters to monitor include:

• Biochemical markers : Liver thiamine content (reduced 3.7-fold in ethanol-exposed models) and brain TPK activity .
• Behavioral endpoints : Ambulation deficits and opisthotonus, which correlate with focal glucose hypometabolism in brain regions like the thalamus .
  Pair-fed controls are essential to distinguish dietary effects from direct thiamine deficiency .

Advanced Research Question: How can conflicting data on S-(β-p-Methoxypropiophenone)thiamine’s role in metabolic pathways be resolved?

Methodological Answer:
Contradictions often arise from:

• Tissue-specific effects : Thiamine’s role in lipid metabolism (e.g., β-oxidation, squalene biosynthesis) is pronounced in the liver but less evident in muscle .
• Dose-dependent responses : High-dose thiamine supplementation may bypass transporter saturation, altering outcomes in diabetes models .
  To address these, use multi-omics integration (e.g., transcriptomics + metabolomics) and stratified statistical models (e.g., one-way ANOVA with Tukey post-hoc tests) to isolate variables .

Advanced Research Question: What strategies mitigate confounding factors in clinical studies of S-(β-p-Methoxypropiophenone)thiamine’s therapeutic potential?

Methodological Answer:
Key strategies include:

• Biomarker stratification : Differentiate biochemical deficiency (e.g., erythrocyte transketolase activity) from clinical symptoms, as 45% of biochemically deficient infants in Cambodia lacked overt beriberi signs .
• Longitudinal designs : Track thiamine status pre- and post-intervention to account for transient deficiencies exacerbated by infections .
• Adjust for comorbidities : Use multivariate regression to control for conditions like diabetes, which alter thiamine transporter expression .

Basic Research Question: What is the evidence for S-(β-p-Methoxypropiophenone)thiamine’s role in neurological pathways?

Methodological Answer:
Thiamine derivatives are critical in acetyl-CoA synthesis and pentose phosphate pathway regulation, supporting neuronal energy metabolism. In S-(β-p-Methoxypropiophenone)thiamine, the p-methoxypropiophenone moiety may enhance blood-brain barrier permeability. Experimental evidence from Wernicke-Korsakoff syndrome models shows thiamine’s neuroprotective effects via reduced oxidative stress and improved glucose utilization in the medial thalamus . In vitro assays using SH-SY5Y cells can quantify neurite outgrowth and mitochondrial membrane potential changes .